Cas no 6587-24-2 (Methyl 2-cyanobenzoate)
Methyl 2-cyanobenzoate structure
Product Name:Methyl 2-cyanobenzoate
CAS No:6587-24-2
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00016376
CID:46867
PubChem ID:582554
Update Time:2025-04-18
Methyl 2-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyanobenzoate
- 2-Cyanobenzoic acid methyl ester
- Benzoic acid, 2-cyano-, methyl ester
- METHYL-2-CYANO BENZOATE
- methyl-2-cyanobenzoate
- RAMPDACRJWTXEV-UHFFFAOYSA-N
- Benzoic acid, o-cyano-, methyl ester
- Methyl o-cyanobenzoate
- o-Cyanbenzoesauremethylester
- METHYL2-CYANOBENZOATE
- 2-(Methoxycarbonyl)benzonitrile
- 2-cyano-benzoic acid methyl ester
- SBB053726
- Benzoic acid, 2-cyano-,methyl ester
- TRA004
- FT-0628452
- A835258
- SY005784
- CHEMBL4543803
- DTXSID80342511
- FS-1551
- EN300-105663
- Z1201617254
- SCHEMBL181067
- CHEBI:194859
- CS-W005307
- MFCD00016376
- AKOS006229429
- 6587-24-2
- J-522007
- DTXCID00293591
-
- MDL： MFCD00016376
- Inchi： 1S/C9H7NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,1H3
- InChI Key： RAMPDACRJWTXEV-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.18
- Melting Point: 49 °C
- Boiling Point: 108℃/1mmHg(lit.)
- Flash Point: 136.2℃
- Refractive Index: 1.535
- PSA: 50.09000
- LogP: 1.34488
Methyl 2-cyanobenzoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 2-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M844385-25g |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 25g |
997.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003120-5g |
Methyl 2-cyanobenzoate |
6587-24-2 | 99% | 5g |
876CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE417-25g |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 25g |
1851CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE417-5g |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 5g |
398.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE417-100mg |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 100mg |
35CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE417-1g |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 1g |
106.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE417-250mg |
Methyl 2-cyanobenzoate |
6587-24-2 | 96% | 250mg |
72CNY | 2021-05-08 | |
| TRC | M338105-100mg |
Methyl 2-cyanobenzoate |
6587-24-2 | 100mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M338105-250mg |
Methyl 2-cyanobenzoate |
6587-24-2 | 250mg |
$ 64.00 | 2023-09-07 | ||
| TRC | M338105-500mg |
Methyl 2-cyanobenzoate |
6587-24-2 | 500mg |
$ 75.00 | 2023-09-07 |
Methyl 2-cyanobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6587-24-2)Methyl 2-cyanobenzoate
Order Number:A835258
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:33
Price ($):503.0
Email:sales@amadischem.com
Methyl 2-cyanobenzoate Related Literature
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Rapolu Venkateshwarlu,V. Narayana Murthy,Krishnaji Tadiparthi,Satish P. Nikumbh,Rajesh Jinkala,Vidavalur Siddaiah,M. V. Madhu babu,Hindupur Rama Mohan,Akula Raghunadh RSC Adv. 2020 10 9486
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Manickam Bakthadoss,Mir Ashiq Hussain,Tadiparthi Thirupathi Reddy Chem. Commun. 2023 59 5249
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Manjunath Lamani,Pradeep Devadig,Kandikere Ramaiah Prabhu Org. Biomol. Chem. 2012 10 2753
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4. Palladium-catalyzed cyanation of aryl and heteroaryl iodides with copper(I) cyanideTakao Sakamoto,Kazutoshi Ohsawa J. Chem. Soc. Perkin Trans. 1 1999 2323
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6587-24-2)Methyl 2-cyanobenzoate
Purity:99%
Quantity:100g
Price ($):503.0